5-fluoro-N-methoxy-N-methylpyridine-2-carboxamide
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Description
5-Fluoro-N-methoxy-N-methylpyridine-2-carboxamide, also known as FMMC, is an organic compound that is used in a variety of scientific research applications. It has been studied in the fields of biochemistry, physiology, and pharmacology, and is used as a building block in the synthesis of other organic compounds. It is also used in a variety of lab experiments to study the effects of various compounds on the body.
Scientific Research Applications
- Notably, fluorine substitution can enhance drug stability, bioavailability, and metabolic properties. FMMP derivatives may serve as lead compounds for developing anticancer, antiviral, or antibacterial agents .
- These radiotracers allow non-invasive visualization of specific biological processes, such as tumor metabolism, inflammation, or receptor expression. FMMP-based PET agents could aid in cancer diagnosis and monitoring .
- Researchers explore their effects on plant growth, pest control, and soil health. The goal is to develop sustainable and effective agricultural products .
- Their unique properties, such as hydrophobicity and chemical resistance, make them valuable for specific industrial applications .
- For example, the Umemoto reaction and Balz-Schiemann reaction can transform FMMP into more complex fluorinated pyridines or heterocycles .
- Researchers have evaluated the cytotoxicity of FMMP derivatives against cancer cells. In one study, FMMP analogs were tested at a concentration of 50 µM .
Medicinal Chemistry and Drug Development
Radiochemistry and Imaging Agents
Agricultural Chemistry
Materials Science and Fluorinated Polymers
Organic Synthesis and Fluorination Reactions
Biological Studies and Cytotoxicity
properties
IUPAC Name |
5-fluoro-N-methoxy-N-methylpyridine-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN2O2/c1-11(13-2)8(12)7-4-3-6(9)5-10-7/h3-5H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNCQADGCPAWJJM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=NC=C(C=C1)F)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-N-methoxy-N-methylpyridine-2-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.